Cas no 62566-44-3 (1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)-)

• Product Name: 1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)-
• CAS No: 62566-44-3
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 439975
• PubChem ID: 71385178
• Update Time: 2025-04-19

1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)-
• 2,4,6-tris(3-methylbut-2-enyl)benzene-1,3-diol
• 62566-44-3
• 2,4,6-Tris(3-methylbut-2-en-1-yl)benzene-1,3-diol
• DTXSID20807417

• Inchi： 1S/C21H30O2/c1-14(2)7-10-17-13-18(11-8-15(3)4)21(23)19(20(17)22)12-9-16(5)6/h7-9,13,22-23H,10-12H2,1-6H3
• InChI Key： JTCGYDVQEGPRPY-UHFFFAOYSA-N
• SMILES： OC1C(C/C=C(\C)/C)=CC(C/C=C(\C)/C)=C(C=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46